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Compound of Interest

Compound Name: Methyl o-toluate

Cat. No.: B1328919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl o-toluate (CAS 89-71-4), also known as methyl 2-methylbenzoate, is an aromatic ester

recognized for its characteristic sweet, fruity, and floral aroma with notes of ylang-ylang, orange

flower, and grape.[1][2] This profile makes it a valuable ingredient in the formulation of

perfumes, cosmetics, and other scented products to impart floral and fruity notes.[3] Beyond its

use in fragrances, it also serves as a flavoring agent, a solvent in organic synthesis, and an

intermediate in the production of other chemical compounds.[4][5]

These application notes provide a summary of the available data on Methyl o-toluate and

outline detailed protocols for its evaluation and use in formulations.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl o-toluate is presented in Table 1.

This data is essential for formulation development, enabling predictions of its behavior in

various solvent systems and its volatility.

Table 1: Physicochemical Properties of Methyl o-toluate
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Property Value Reference(s)

Molecular Formula C₉H₁₀O₂ [1][2]

Molecular Weight 150.17 g/mol [1][2]

Appearance Clear, colorless liquid [2]

Odor Profile
Sweet, fruity, floral, ylang,

orange flower, grape
[1]

Boiling Point 207-208 °C [2]

Melting Point < -50 °C [1]

Density 1.073 g/mL at 25 °C [2]

Flash Point 82 °C [2]

Vapor Pressure 12.9 Pa at 23°C [2]

Water Solubility Not miscible or difficult to mix [2][5]

Solubility
Miscible with ethanol and

acetone
[4]

LogP 3 at 25°C [1]

Application in Fragrance Formulations
Methyl o-toluate is utilized in a variety of fragrance applications for its unique scent profile.

Fine Fragrances: It can be incorporated into floral and fruity accords to provide a sweet,

diffusive character.

Cosmetics and Personal Care: Its pleasant aroma makes it suitable for use in creams,

lotions, and other cosmetic products.[3]

Household Products: It can be used to fragrance cleaning products and air fresheners.

Recommended Use Levels
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Specific use levels for Methyl o-toluate are not publicly available. As a starting point,

formulators can consider typical concentrations for similar aromatic esters, such as Methyl

Benzoate, which is often used at 0.1-1.5% in fine fragrance compounds. However, the optimal

concentration of Methyl o-toluate should be determined through stability and sensory testing

for each specific formulation.

Solubility and Formulation Guidance
Methyl o-toluate is reported to be miscible with common organic solvents like ethanol and

acetone.[4] For formulations containing water, the use of co-solvents and emulsifiers will be

necessary to achieve a stable product. It is recommended to conduct solubility studies in the

specific solvent system of the final formulation.

Safety and Regulatory Information
According to aggregated GHS information, Methyl o-toluate may cause skin and eye irritation.

[6] However, a comprehensive safety assessment by the Cosmetic Ingredient Review (CIR) or

a specific standard from the International Fragrance Association (IFRA) for Methyl o-toluate
was not identified in the public domain. It is listed in the IFRA Transparency List, indicating its

use in fragrances.[6] Researchers and formulators are advised to handle this ingredient with

appropriate personal protective equipment and to conduct a thorough safety assessment of

their final formulation.

Experimental Protocols
The following section provides detailed protocols for the evaluation of Methyl o-toluate for use

in fragrance formulations. These protocols are based on internationally recognized guidelines.

Olfactory Evaluation
This protocol outlines a standardized method for the sensory evaluation of Methyl o-toluate to

characterize its odor profile and intensity.
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Preparation

Evaluation

Data Analysis

Prepare dilutions of Methyl o-toluate in a suitable solvent (e.g., ethanol) at various concentrations (e.g., 1%, 5%, 10%).

Dip labeled smelling strips into each dilution for a standardized time (e.g., 2 seconds).

Allow the solvent to evaporate for a set period (e.g., 10 seconds).

Present the smelling strips to trained panelists in a randomized order.

Panelists evaluate the odor profile at different time points (top, middle, and base notes).

Panelists rate the odor intensity on a standardized scale.

Record detailed odor descriptors.

Compile and analyze the data from all panelists.

Generate a comprehensive odor profile and intensity rating.

Click to download full resolution via product page

Caption: Workflow for Olfactory Evaluation.
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Stability Testing
This protocol describes a method to assess the stability of Methyl o-toluate in a finished

fragrance formulation under various environmental conditions.[7][8][9][10][11]

Sample Preparation

Storage Conditions

Evaluation at Time Points

Prepare the final formulation containing Methyl o-toluate.

Package the formulation in the intended final packaging.

Store samples under various conditions:
- Accelerated (e.g., 40°C)

- Room Temperature (e.g., 25°C)
- UV Light Exposure

Evaluate samples at specified intervals (e.g., 0, 1, 3, 6 months).

Assess for changes in:
- Color
- Odor
- pH

- Viscosity
- Phase Separation

Click to download full resolution via product page

Caption: Workflow for Fragrance Stability Testing.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (based on OECD TG 439)
This protocol provides an in vitro method to assess the skin irritation potential of Methyl o-
toluate.[3][12][13][14][15]
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Preparation

Exposure

Viability Assessment

Culture Reconstructed Human Epidermis (RhE) tissues.

Prepare dilutions of Methyl o-toluate.

Topically apply Methyl o-toluate to the RhE tissue surface.

Incubate for a defined period (e.g., 60 minutes).

Rinse the tissue to remove the test substance.

Incubate the treated tissues for a post-exposure period (e.g., 42 hours).

Assess cell viability using the MTT assay.

Calculate the percentage of viable cells compared to the negative control.
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Preparation

Topical Application

Proliferation Measurement

Data Analysis

Prepare various concentrations of Methyl o-toluate in a suitable vehicle.

Apply the test substance to the dorsal surface of the ears of mice for three consecutive days.

On day 5, inject mice with ³H-methyl thymidine.

Excise the auricular lymph nodes.

Measure the incorporation of ³H-methyl thymidine to determine lymphocyte proliferation.

Calculate the Stimulation Index (SI) for each concentration.

An SI ≥ 3 indicates a potential for skin sensitization.
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Preparation

Exposure

Viability Assessment

Culture Balb/c 3T3 cells in 96-well plates.

Prepare two sets of plates with various concentrations of Methyl o-toluate.

Expose one set of plates to a non-cytotoxic dose of UVA light. Keep the second set of plates in the dark.

Incubate both sets of plates for 24 hours.

Assess cell viability using the Neutral Red Uptake (NRU) assay.

Compare the cytotoxicity between the irradiated and non-irradiated plates.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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